Cas no 1178616-02-8 (1-{(2-methoxyphenyl)methylamino}-2-methylpropan-2-ol)

• Product Name: 1-{(2-methoxyphenyl)methylamino}-2-methylpropan-2-ol
• CAS No: 1178616-02-8
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 5215809
• PubChem ID: 60885276
• Update Time: 2025-06-26

1-{(2-methoxyphenyl)methylamino}-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-{[(2-methoxyphenyl)methyl]amino}-2-methylpropan-2-ol
• 1-((2-Methoxybenzyl)amino)-2-methylpropan-2-ol
• 2-Propanol, 1-[[(2-methoxyphenyl)methyl]amino]-2-methyl-
• 1-{(2-methoxyphenyl)methylamino}-2-methylpropan-2-ol

• Inchi： 1S/C12H19NO2/c1-12(2,14)9-13-8-10-6-4-5-7-11(10)15-3/h4-7,13-14H,8-9H2,1-3H3
• InChI Key： HXKAYFXJCAICLS-UHFFFAOYSA-N
• SMILES： OC(C)(C)CNCC1C=CC=CC=1OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 183
• XLogP3: 1.3
• Topological Polar Surface Area: 41.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-{(2-methoxyphenyl)methylamino}-2-methylpropan-2-ol

1-{(2-Methoxyphenyl)methylamino}-2-methylpropan-2-ol (CAS No: 1178616-02-8)

The compound 1-{(2-methoxyphenyl)methylamino}-2-methylpropan-2-ol, identified by the CAS number 1178616-02-8, is a versatile organic molecule with significant applications in various fields, particularly in the pharmaceutical and chemical industries. This compound is characterized by its unique structure, which combines a methoxyphenyl group with an amino alcohol moiety, making it a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the potential of this compound in drug development, particularly in the design of bioactive agents targeting specific cellular pathways. The methoxyphenyl group, a common structural motif in many pharmaceuticals, contributes to the compound's ability to interact with biological systems. The amino alcohol functionality further enhances its versatility, allowing for the formation of hydrogen bonds and other critical interactions necessary for bioavailability and efficacy.

In terms of synthesis, researchers have explored various methods to optimize the production of 1-{(2-methoxyphenyl)methylamino}-2-methylpropan-2-ol. One notable approach involves the use of catalytic asymmetric synthesis, which not only improves yield but also ensures high enantiomeric purity—a critical factor in pharmaceutical applications. This method has been documented in several recent publications, underscoring its importance in modern organic chemistry.

The compound's stability and reactivity have also been subjects of extensive research. Studies have shown that 1-{(2-methoxyphenyl)methylamino}-2-methylpropan-2-ol exhibits favorable thermal stability, making it suitable for various industrial processes. Additionally, its reactivity towards nucleophilic and electrophilic attacks has been leveraged in the development of novel synthetic pathways, further expanding its utility.

From an environmental standpoint, the ecological impact of this compound has been a growing concern. Recent research has focused on assessing its biodegradability and potential toxicity to aquatic life. Findings indicate that under controlled conditions, the compound demonstrates moderate biodegradability, though further studies are required to fully understand its environmental footprint.

In conclusion, 1-{(2-methoxyphenyl)methylamino}-2-methylpropan-2-ol (CAS No: 1178616-02-8) stands as a pivotal molecule in contemporary chemical research. Its structural features, coupled with advancements in synthetic methodologies and applications across diverse industries, position it as a key player in both academic and industrial settings. As research continues to unfold, this compound is expected to contribute even more significantly to the development of innovative solutions in medicine and beyond.